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Compound of Interest

Compound Name: DHMB

Cat. No.: B1670368 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dihydroxy-4-methoxybenzophenone

(DHMB) was not located. The following safety and handling information is based on the

available data for its structural isomer, 2,4-Dihydroxybenzophenone (CAS No. 131-56-6). This

information should be used as a guide for trained personnel and as a starting point for a

comprehensive risk assessment. It is imperative to handle DHMB with a higher degree of

caution than outlined here until its specific toxicological properties are fully understood. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2,5-Dihydroxy-4-

methoxybenzophenone (DHMB). It includes operational procedures and disposal plans to

ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on its structural isomer, DHMB should be treated as a hazardous chemical. The primary

anticipated hazards include serious eye irritation, with the potential for skin irritation and

reproductive toxicity.[1] It may also be toxic to aquatic life with long-lasting effects.[1] Therefore,

a stringent personal protective equipment (PPE) protocol is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling DHMB
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PPE Category Specification Rationale Standard

Eye Protection

Safety glasses with

side-shields or

chemical splash

goggles.

To protect eyes from

airborne particles and

potential splashes.[1]

[2]

Conforming to EN166

(EU) or NIOSH (US)

approved.[2]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber).

To prevent skin

contact. Gloves must

be inspected prior to

use and disposed of

after use or

contamination.[2]

In accordance with

applicable laws and

good laboratory

practices.

Body Protection
A fully buttoned

laboratory coat.

To protect skin and

personal clothing from

contamination.

N/A

Respiratory Protection

Not required under

normal conditions with

adequate ventilation.

A NIOSH/MSHA

approved respirator

should be used if dust

is generated and

exposure limits are

exceeded or if

irritation is

experienced.

To prevent inhalation

of fine particles.

NIOSH/MSHA or

European Standard

EN 149 approved.

Foot Protection Closed-toe shoes.
To protect feet from

spills.
N/A

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial to minimize exposure and prevent contamination when

handling DHMB. All handling of the solid compound should be performed in a certified chemical

fume hood or a well-ventilated area.[2]
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Preparation:

Ensure a well-ventilated area, such as a chemical fume hood, is used for all handling

procedures.[2]

Verify that an eyewash station and safety shower are readily accessible.[1]

Assemble all necessary PPE as detailed in Table 1.

Prepare a designated and clearly labeled waste container for DHMB-contaminated

materials.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Handling (to be performed in a certified chemical fume hood):

Don the appropriate PPE before entering the designated handling area.

Carefully weigh the desired amount of DHMB on a tared weigh boat. Avoid generating

dust.[2]

If solubilizing, add the solvent to the solid slowly to prevent splashing.

Keep containers tightly closed when not in use.[2]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]

Decontaminate the work area.

Remove and dispose of contaminated PPE in the designated hazardous waste container.

Quantitative Safety Data (for structural isomer 2,4-
Dihydroxybenzophenone)
The following table summarizes quantitative data for the structural isomer 2,4-

Dihydroxybenzophenone. This data should be used for guidance only.
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Table 2: Quantitative Data for 2,4-Dihydroxybenzophenone

Property Value Reference

Molecular Weight 214.22 g/mol [2]

Melting Point/Range 144 - 147 °C / 291.2 - 296.6 °F [1]

Boiling Point/Range 194 °C / 381.2 °F @ 1 mmHg [1]

pH 5 (10 g/L aq. sol) [1]

Toxicity to fish (LC50) 3.7 mg/l (Oryzias latipes, 96 h) [3]

Toxicity to daphnia (LC50) 7.86 mg/l (48 h) [3]

Biodegradability
Not readily biodegradable (0%

after 28 days)
[3]

Experimental Protocols
First-Aid Measures (Based on 2,4-Dihydroxybenzophenone Exposure)

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[2]

Disposal Plan
Proper disposal of DHMB and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Solid Waste: All solid waste contaminated with DHMB (e.g., weigh boats, pipette tips, gloves,

bench paper) should be placed in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Liquid waste containing DHMB should be collected in a separate, sealed, and

labeled hazardous waste container. Do not let the product enter drains.[2]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[2]

Empty Containers: Do not reuse empty containers. Dispose of them as unused product in

accordance with official regulations.[2]

All waste must be disposed of through an approved waste disposal plant.[1]

Visualizations
Caption: Workflow for responding to a DHMB spill.

Standard Operating Procedure for DHMB Handling
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Caption: Standard operating procedure for handling DHMB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for 2,5-Dihydroxy-
4-methoxybenzophenone (DHMB)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670368#personal-protective-equipment-for-
handling-dhmb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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